Cas no 4928-48-7 (2,5-PYRIDINEDIAMINE, N2-(3-METHOXYPROPYL)-)

• Product Name: 2,5-PYRIDINEDIAMINE, N2-(3-METHOXYPROPYL)-
• CAS No: 4928-48-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 3249126
• PubChem ID: 23391808
• Update Time: 2025-09-21

2,5-PYRIDINEDIAMINE, N2-(3-METHOXYPROPYL)- Chemical and Physical Properties

Names and Identifiers

• 2,5-PYRIDINEDIAMINE, N2-(3-METHOXYPROPYL)-
• N2-(3-Methoxypropyl)pyridine-2,5-diamine
• SCHEMBL2790963
• AKOS009329308
• UBMBXZSCFJLQSW-UHFFFAOYSA-N
• 2-N-(3-methoxypropyl)pyridine-2,5-diamine
• A1-54671
• KS-5556
• MFCD10009621
• 4928-48-7
• N2-(3-methoxy-propyl)-pyridine-2,5-diamine

• MDL： MFCD10009621
• Inchi： 1S/C9H15N3O/c1-13-6-2-5-11-9-4-3-8(10)7-12-9/h3-4,7H,2,5-6,10H2,1H3,(H,11,12)
• InChI Key： UBMBXZSCFJLQSW-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 181.121512110Da
• Monoisotopic Mass: 181.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,5-PYRIDINEDIAMINE, N2-(3-METHOXYPROPYL)-

2,5-Pyridinediamine, N2-(3-Methoxypropyl) - A Comprehensive Overview

The compound 2,5-Pyridinediamine, N2-(3-Methoxypropyl) is a highly specialized chemical entity with significant potential in the field of biomedical research. This compound belongs to the family of pyridine derivatives, specifically featuring two amino groups at positions 2 and 5 on the pyridine ring. The substituent at position N2 is a 3-methoxypropyl group, which introduces unique functional characteristics.

In recent years, there has been growing interest in compounds like 2,5-Pyridinediamine derivatives due to their potential applications in drug discovery. The presence of the pyridine ring provides a rigid and aromatic framework, which is often advantageous for pharmacokinetic properties. Additionally, the introduction of the 3-methoxypropyl group introduces steric and electronic effects that can influence both binding affinity and metabolic stability.

Research has shown that pyridinediamines are particularly useful in the design of metal chelating agents. These agents are critical in the development of radiopharmaceuticals, such as those used in positron emission tomography (PET) imaging. The ability of pyridinediamines to coordinate with metal ions like copper or gallium makes them valuable in the construction of radiotherapeutic agents and diagnostic imaging agents.

Beyond their role in radiopharmaceuticals, compounds like 2,5-Pyridinediamine, N2-(3-Methoxypropyl) have also been explored for their potential as antioxidants and anti-inflammatory agents. The methoxy group in the 3-methoxypropyl substituent is known to contribute to these properties by modulating oxidative stress pathways. This makes the compound a promising candidate for the development of therapeutic agents targeting inflammatory diseases.

Recent advancements in biological imaging have further highlighted the importance of such compounds. Studies have demonstrated that pyridinediamines can act as effective MRI contrast agents when appropriately functionalized. The ability to enhance magnetic resonance images offers new avenues for early disease detection and monitoring treatment responses.

In summary, the compound 2,5-Pyridinediamine, N2-(3-Methoxypropyl) represents a versatile chemical structure with broad applications in biomedical research. Its unique combination of structural features makes it a valuable tool for the development of therapeutic agents, diagnostic imaging agents, and radiotherapeutic compounds. Continued research into this compound is expected to yield further insights into its potential applications, solidifying its place as a key player in the field of biomedical science.